![molecular formula C15H20N2O B1200831 Tsukushinamine A](/img/structure/B1200831.png)
Tsukushinamine A
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Overview
Description
Tsukushinamine A is a diazepane.
Scientific Research Applications
Identification and Structural Analysis
Tsukushinamine A, a type of lupin alkaloid, was identified in Sophora franchetiana, a plant belonging to the Leguminosae family. The structural analysis of this compound suggests it's a new type of tetracyclic lupin alkaloid, distinguished by its unique spectral data (Ohmiya et al., 1979).
Chemical Transformation Studies
Research on this compound includes its effective transformation from other lupin alkaloids found in the same plant, such as (-)-rhombifoline. This transformation process is achieved through intramolecular photocyclization, indicating the compound's versatile chemical properties (Ohmiya et al., 1984).
Biological Roles and Disease Associations
Recent studies have expanded the scope of research on this compound (referred to as Tsukushi or TSK in these contexts), exploring its role in various physiological processes. TSK is implicated in regulating cell signaling pathways, cell proliferation, differentiation, glycolipid metabolism, and energy balance. Its involvement in disease processes like hyperthyroidism, obesity, and type 2 diabetes is also being investigated. For example, elevated levels of TSK were observed in patients with hyperthyroidism (Liu et al., 2020). Additionally, TSK's role in energy expenditure through its effect on brown fat sympathetic innervation has been studied, providing insights into its potential in metabolic disease treatment (Wang et al., 2018).
Developmental Significance
TSK's involvement in various developmental processes across vertebrate organisms has been noted, especially in its interaction with major signaling pathways like BMP, FGF, TGF-β, and Wnt. These interactions indicate a regulatory role of TSK in developmental events, suggesting its potential importance in understanding developmental biology (Ahmad et al., 2018).
Therapeutic Potential and Disease Research
The investigation into this compound's (TSK) potential as a therapeutic target is ongoing. For instance, studies on TSK in the context of lung cancer have shown its influence on epithelial-mesenchymal transition and proliferation, pointing to its possible role in the microenvironment of lung cancer (Yamada et al., 2019).
Properties
Molecular Formula |
C15H20N2O |
---|---|
Molecular Weight |
244.33 g/mol |
IUPAC Name |
(2R,3R,10S,12R)-2-prop-2-enyl-1,8-diazatetracyclo[8.3.1.03,8.03,12]tetradec-4-en-7-one |
InChI |
InChI=1S/C15H20N2O/c1-2-4-13-15-6-3-5-14(18)17(15)9-11-7-12(15)10-16(13)8-11/h2-3,6,11-13H,1,4-5,7-10H2/t11-,12+,13+,15+/m0/s1 |
InChI Key |
DEDKBUWNGGQJMQ-KYEXWDHISA-N |
Isomeric SMILES |
C=CC[C@@H]1[C@]23C=CCC(=O)N2C[C@H]4C[C@@H]3CN1C4 |
SMILES |
C=CCC1C23C=CCC(=O)N2CC4CC3CN1C4 |
Canonical SMILES |
C=CCC1C23C=CCC(=O)N2CC4CC3CN1C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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